![molecular formula C18H19N5O B5539936 2-methyl-6-[(4-pyridin-4-ylpiperazin-1-yl)carbonyl]imidazo[1,2-a]pyridine](/img/structure/B5539936.png)
2-methyl-6-[(4-pyridin-4-ylpiperazin-1-yl)carbonyl]imidazo[1,2-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives can be achieved through various methods. One approach involves the Cu-catalyzed aerobic oxidative synthesis utilizing ethyl tertiary amines as carbon sources. This method features broad substrate scope, good functional group tolerance, and yields diversified and valuable products (Rao, Mai, & Song, 2017). Another strategy includes the Cu-catalyzed regioselective cross-coupling of imidazo[1,2-a]pyridines with methyl hetarenes, opening a new route to synthesize C-3 carbonyl imidazo[1,2-a]pyridine derivatives (Lei, Mai, Yan, Mao, & Cao, 2016).
Scientific Research Applications
Synthesis and Chemical Properties
Imidazo[1,2-a]pyridine is a pharmacophore widely recognized in medicinal chemistry due to its various bioactivities. A significant method for constructing the imidazo[1,2-a]pyridine structure involves using substituted 2-aminopyridines. Advanced methods have been developed for the efficient synthesis of these compounds, highlighting their importance in chemical research and applications (Lifshits, Ostapchuk, & Brel, 2015).
Pharmaceutical Applications
Imidazo[1,2-a]pyridine derivatives have been explored for their potential in various pharmaceutical applications. They show a broad spectrum of activities, including anticancer, antimicrobial, antiviral, antidiabetic, and as proton pump inhibitors. The scaffold has been used in several marketed drugs, and ongoing research aims to modify this structure to develop new therapeutic agents (Deep et al., 2016).
Anti-Infectious Agents
Studies on imidazo[1,2-a]pyridine analogs have shown their potential as anti-infectious agents. Their pharmacological properties have been extensively researched, with a focus on enzyme inhibitors, receptor ligands, and anti-infectious applications, highlighting their versatility in medicinal chemistry (Enguehard-Gueiffier & Gueiffier, 2007).
Fluorescent Probes
Imidazo[1,2-a]pyridine derivatives have been utilized as fluorescent probes, particularly for detecting mercury ions. Their efficient synthesis and potential applications in environmental and analytical chemistry demonstrate their utility beyond pharmaceuticals (Shao et al., 2011).
Anticholinesterase Potential
Some imidazo[1,2-a]pyridine-based compounds have been synthesized and evaluated for their anticholinesterase potential. They have shown significant activity in inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are key targets in the treatment of diseases like Alzheimer's (Kwong et al., 2019).
Future Directions
Imidazo[1,2-a]pyridines have been recognized for their wide range of applications in medicinal chemistry . Therefore, the future directions of “2-methyl-6-[(4-pyridin-4-ylpiperazin-1-yl)carbonyl]imidazo[1,2-a]pyridine” could involve further exploration of its potential applications in medicinal chemistry and drug development.
properties
IUPAC Name |
(2-methylimidazo[1,2-a]pyridin-6-yl)-(4-pyridin-4-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O/c1-14-12-23-13-15(2-3-17(23)20-14)18(24)22-10-8-21(9-11-22)16-4-6-19-7-5-16/h2-7,12-13H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMHLDNQSVCIMJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(C=CC2=N1)C(=O)N3CCN(CC3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.